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Compound of Interest

Compound Name: MitoTEMPO

Cat. No.: B12350739 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical component of both laboratory safety and

environmental responsibility. This guide provides essential information and step-by-step

procedures for the proper disposal of MitoTEMPO, a mitochondria-targeted antioxidant. While

MitoTEMPO is not classified as a hazardous substance, adherence to best practices for

chemical waste management is crucial to minimize environmental impact and maintain a safe

laboratory environment.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is imperative to handle MitoTEMPO with the

appropriate personal protective equipment (PPE) to minimize exposure and ensure personal

safety.

Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles or a

face shield, and a standard laboratory coat.[3]

Ventilation: Handle MitoTEMPO in a well-ventilated area, such as a chemical fume hood, to

prevent the inhalation of any dust particles.[2][3]

Ignition Sources: Keep MitoTEMPO away from open flames and other potential ignition

sources.[3]

Quantitative Data for MitoTEMPO
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The following table summarizes key quantitative data for MitoTEMPO relevant to its handling

and storage.

Property Value

Molecular Formula C29H35ClN2O2P

Molecular Weight 510.03 g/mol

Appearance White to light brown powder

Storage Temperature -20°C or 2-8°C

Solubility

H2O: 10 mg/mL (clear) or 60 mg/mL (sonication

recommended) DMSO: 100 mg/mL or 255

mg/mL (sonication recommended) Ethanol: 15

mg/mL DMF: 15 mg/mL

Stability ≥4 years at -20°C

Data sourced from multiple suppliers and may vary.[2][4][5][6][7]

Step-by-Step Disposal Protocol
The disposal of MitoTEMPO should align with general laboratory chemical waste guidelines,

emphasizing waste minimization, proper segregation, and disposal through your institution's

Environmental Health and Safety (EHS) program.[1] Never dispose of chemicals down the

drain unless explicitly approved by your institution's EHS office.[1]

Waste Identification and Segregation:

Treat all materials that have come into contact with MitoTEMPO as chemical waste.[8]

This includes pipette tips, microfuge tubes, gloves, and any contaminated labware.[8]

Segregate solid MitoTEMPO waste from liquid waste.[1]

Crucially, do not mix MitoTEMPO waste with incompatible materials such as strong acids,

strong bases, strong oxidizing agents, or strong reducing agents to prevent hazardous

reactions.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12350739?utm_src=pdf-body
https://www.abmole.com/literature/mito-tempo-msds.html
https://www.targetmol.com/compound/mito-tempo
https://cdn.caymanchem.com/cdn/insert/16621.pdf
https://www.medchemexpress.com/Mito-TEMPO.html
https://www.sigmaaldrich.com/SG/en/product/sigma/sml0737
https://www.benchchem.com/product/b12350739?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_MitoTEMPOL_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_MitoTEMPOL_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12350739?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Mito_CCY_A_Guide_to_Safe_Laboratory_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Mito_CCY_A_Guide_to_Safe_Laboratory_Practices.pdf
https://www.benchchem.com/product/b12350739?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_MitoTEMPOL_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12350739?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_MitoTEMPOL_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12350739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containerization:

Use a designated, leak-proof, and clearly labeled waste container compatible with the

chemical.[1] For solid waste, a securely sealed plastic container is appropriate.[1]

The container should be kept closed at all times except when adding waste.[1]

Labeling:

Properly label the waste container with the full chemical name: "MitoTEMPO".[1]

Indicate the physical state (e.g., solid or in solution with the solvent name).[1]

Include the approximate quantity of the waste and the date when the first waste was

added to the container.[1]

The label should clearly state "Hazardous Waste".[3][8]

Storage:

Store the MitoTEMPO waste container in a designated satellite accumulation area (SAA)

within the laboratory.[1]

The SAA should be located at or near the point of generation and away from general

laboratory traffic.[1]

Ensure secondary containment, such as a spill tray, is used to prevent the spread of any

potential leaks.[1]

Disposal Request:

Once the waste container is full or no longer in use, arrange for its disposal through your

institution's EHS department.[1]

Follow your institution's specific procedures for requesting a hazardous waste pickup,

which may involve an online form or a specific waste tag.[1]
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Detailed experimental protocols for the specific disposal of MitoTEMPO are not publicly

available. The procedures outlined above are based on general best practices for chemical

waste management as described in Safety Data Sheets and laboratory safety guidelines.[3]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MitoTEMPO waste.
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Caption: Workflow for the proper disposal of MitoTEMPO waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12350739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

